![molecular formula C13H16N2O3S B4840703 4-({[(2,2-dimethylpropanoyl)amino]carbonothioyl}amino)benzoic acid](/img/structure/B4840703.png)
4-({[(2,2-dimethylpropanoyl)amino]carbonothioyl}amino)benzoic acid
Overview
Description
4-({[(2,2-dimethylpropanoyl)amino]carbonothioyl}amino)benzoic acid is a chemical compound that is commonly referred to as DPC. It is a synthetic compound that has been used in scientific research to study the biochemical and physiological effects of various substances. The compound has been synthesized using different methods, and its mechanism of action has been extensively studied.
Mechanism of Action
The mechanism of action of 4-({[(2,2-dimethylpropanoyl)amino]carbonothioyl}amino)benzoic acid involves the binding of the compound to proteins. The compound has been shown to bind to the active site of proteins, which can lead to changes in the conformation of the protein. This can affect the activity of the protein, and can lead to changes in cellular processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are varied. The compound has been shown to inhibit the activity of certain enzymes, and to modulate the activity of other enzymes. It has also been shown to affect the binding of ligands to proteins, and to affect the conformation of proteins. The compound has been used to study the effects of various substances on cellular processes, and to study the mechanisms of action of different substances.
Advantages and Limitations for Lab Experiments
The advantages of using 4-({[(2,2-dimethylpropanoyl)amino]carbonothioyl}amino)benzoic acid in lab experiments include its ability to bind to proteins, its fluorescent properties, and its ability to modulate the activity of enzymes. The compound has been used in a variety of experiments, and has been shown to be effective in studying the biochemical and physiological effects of various substances.
The limitations of using this compound in lab experiments include its toxicity, its potential to interact with other substances in the experiment, and its potential to affect cellular processes in unintended ways. Researchers must take precautions when working with the compound, and must carefully control the experimental conditions to ensure accurate results.
Future Directions
For research involving 4-({[(2,2-dimethylpropanoyl)amino]carbonothioyl}amino)benzoic acid include the study of its effects on different types of proteins, the development of new synthetic methods for the compound, and the study of its effects on cellular processes in vivo. The compound has potential applications in drug development, and further research may lead to the discovery of new therapeutic agents. Additionally, the compound may be useful in the study of disease mechanisms, and may lead to the development of new diagnostic tools.
Scientific Research Applications
4-({[(2,2-dimethylpropanoyl)amino]carbonothioyl}amino)benzoic acid has been used in scientific research to study the biochemical and physiological effects of various substances. It has been used as a reagent in the synthesis of various compounds, and as a tool to study the mechanism of action of different substances. The compound has also been used as a fluorescent probe to study the binding of ligands to proteins.
Properties
IUPAC Name |
4-(2,2-dimethylpropanoylcarbamothioylamino)benzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O3S/c1-13(2,3)11(18)15-12(19)14-9-6-4-8(5-7-9)10(16)17/h4-7H,1-3H3,(H,16,17)(H2,14,15,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJQZCMQPGYDVPS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)NC(=S)NC1=CC=C(C=C1)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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